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Compound of Interest

Compound Name: Lanthanum iodide

Cat. No.: B1582534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical

properties of lanthanum iodide (LaI₃), specifically its molar mass and density. It includes

detailed experimental protocols for the determination of these properties and outlines a

common synthesis route.

Quantitative Physicochemical Data
The key quantitative properties of lanthanum iodide are summarized in the table below for

easy reference and comparison.

Property Value Units Conditions

Molar Mass 519.62 g/mol

Density 5.63 g/mL at 25 °C

Melting Point 772 °C

Chemical Formula LaI₃

Experimental Protocols
This section details the methodologies for the synthesis of lanthanum iodide and the

experimental determination of its molar mass and density.
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Synthesis of Lanthanum Iodide
A common method for the synthesis of anhydrous lanthanum iodide involves the direct

reaction of lanthanum metal with elemental iodine.[1]

Materials:

Lanthanum metal (powder or turnings)

Iodine (solid, sublimed)

Inert atmosphere glovebox or Schlenk line

Quartz ampoule or tube furnace

High-temperature furnace

Procedure:

Inside an inert atmosphere glovebox, a stoichiometric amount of lanthanum metal and iodine

are placed in a quartz ampoule.

The ampoule is evacuated and sealed under vacuum.

The sealed ampoule is placed in a tube furnace and slowly heated to 600-800 °C.

The reaction is held at this temperature for several hours to ensure complete reaction.

The furnace is then slowly cooled to room temperature.

The resulting lanthanum iodide product is a white to yellowish crystalline solid.[2]

Another documented synthesis route involves the reaction of lanthanum metal with mercury(II)

iodide.[1]

Determination of Molar Mass
The molar mass of a non-volatile solid like lanthanum iodide can be experimentally

determined using several techniques. One classical and instructive method is freezing point
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depression.

Method: Freezing Point Depression

Principle: The freezing point of a solvent is depressed when a non-volatile solute is dissolved in

it. The extent of this depression is directly proportional to the molal concentration of the solute.

By measuring the freezing point depression, the molar mass of the solute can be calculated

using the following equation:

ΔTf = Kf * m

where:

ΔTf is the freezing point depression (Tf, solvent - Tf, solution)

Kf is the cryoscopic constant of the solvent

m is the molality of the solution (moles of solute / kg of solvent)

Procedure:

A precisely weighed amount of a suitable solvent (e.g., cyclohexane) is placed in a freezing

point apparatus.

The freezing point of the pure solvent is carefully measured by cooling the solvent and

recording the temperature at which it freezes.

A precisely weighed amount of lanthanum iodide is added to the solvent and completely

dissolved.

The freezing point of the resulting solution is measured using the same procedure.

The freezing point depression (ΔTf) is calculated.

The molality of the solution is determined from the equation above.

The molar mass of lanthanum iodide is then calculated using the following formula:
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Molar Mass = (mass of solute) / (molality * mass of solvent in kg)

Determination of Density
The density of a solid can be determined by measuring its mass and volume. For an irregularly

shaped solid like a crystalline powder, the volume can be determined by the displacement

method.

Method: Liquid Displacement

Principle: A solid submerged in a liquid displaces a volume of liquid equal to its own volume. By

measuring the volume of the displaced liquid, the volume of the solid can be determined.

Materials:

Analytical balance

Graduated cylinder or pycnometer

A liquid in which lanthanum iodide is insoluble and does not react (e.g., a dry, non-polar

solvent, given that LaI₃ is hygroscopic and soluble in water).

Procedure using a Graduated Cylinder:

A known mass of lanthanum iodide is weighed using an analytical balance.

A graduated cylinder is partially filled with the chosen liquid, and the initial volume (V₁) is

recorded.

The weighed lanthanum iodide is carefully added to the graduated cylinder, ensuring it is

fully submerged and no air bubbles are trapped.

The new volume of the liquid (V₂) is recorded.

The volume of the lanthanum iodide is the difference between the final and initial volumes

(V = V₂ - V₁).

The density is then calculated using the formula:
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Density = mass / volume

Procedure using a Pycnometer (for higher accuracy):

The mass of the empty, clean, and dry pycnometer is determined (m₁).

The pycnometer is filled with the chosen liquid, and its mass is determined (m₂).

The pycnometer is emptied, dried, and a known mass of lanthanum iodide is added (m₃).

The mass of the pycnometer with the solid is determined (m₄ = m₁ + m₃).

The pycnometer containing the solid is then filled with the liquid, and the total mass is

determined (m₅).

The density of the solid is calculated using the following equation:

Densitysolid = (m₃ * Densityliquid) / (m₂ - m₁ - (m₅ - m₄))

Workflow and Logical Relationships
The following diagram illustrates the logical workflow from the synthesis of lanthanum iodide
to the characterization of its molar mass and density.

Synthesis

Characterization

Molar Mass Determination

Density Determination

Lanthanum Metal

Direct Reaction
(600-800 °C)

Iodine

Lanthanum Iodide (LaI3)

Freezing Point
Depression

Liquid Displacement

Molar Mass
(519.62 g/mol)

Density
(5.63 g/mL)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1582534?utm_src=pdf-body
https://www.benchchem.com/product/b1582534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Synthesis and Characterization of Lanthanum Iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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